Cas no 61888-91-3 (Cycloheptene, 3-isocyanato-)

• Product Name: Cycloheptene, 3-isocyanato-
• CAS No: 61888-91-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 463736
• PubChem ID: 14556507
• Update Time: 2025-04-19

Cycloheptene, 3-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Cycloheptene, 3-isocyanato-
• 3-isocyanatocycloheptene
• 61888-91-3
• DTXSID90561650
• 3-Isocyanatocyclohept-1-ene
• SCHEMBL10553148

• Inchi： 1S/C8H11NO/c10-7-9-8-5-3-1-2-4-6-8/h3,5,8H,1-2,4,6H2
• InChI Key： YIEGGAOYXJUEFN-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CCCCC1

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates